Cas no 949864-89-5 (3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-[(4-fluorophenyl)methyl]propanamide)

• Product Name: 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-[(4-fluorophenyl)methyl]propanamide
• CAS No: 949864-89-5
• MF: C₁₇H₂₀FN₃OS
• MW: 333.423605918884
• CID: 5845753
• PubChem ID: 8085079
• Update Time: 2025-06-08

3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-[(4-fluorophenyl)methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-[(4-fluorophenyl)methyl]propanamide
• Z90754837
• EN300-26587563
• AKOS034682757
• 949864-89-5
• AB00799926-01

• Inchi： 1S/C17H20FN3OS/c1-11-15(12(2)21-17(20-11)23-3)8-9-16(22)19-10-13-4-6-14(18)7-5-13/h4-7H,8-10H2,1-3H3,(H,19,22)
• InChI Key： JZIUBZQFZQTEEN-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(C)=C(C(C)=N1)CCC(NCC1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 333.13111161g/mol
• Monoisotopic Mass: 333.13111161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 80.2Ų

Additional information on 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-[(4-fluorophenyl)methyl]propanamide

Comprehensive Overview of 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-[(4-fluorophenyl)methyl]propanamide (CAS No. 949864-89-5)

The compound 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-[(4-fluorophenyl)methyl]propanamide, identified by its CAS No. 949864-89-5, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. This structurally unique compound features a pyrimidine core substituted with methylsulfanyl and dimethyl groups, coupled with a 4-fluorobenzyl propanamide side chain. Its molecular architecture suggests applications in targeted drug design, particularly in modulating enzyme activity or receptor interactions.

Recent advancements in small-molecule drug discovery have heightened interest in compounds like 949864-89-5, as researchers explore novel kinase inhibitors and GPCR modulators. The presence of both fluorophenyl and methylsulfanyl moieties makes this compound a candidate for optimizing pharmacokinetic properties such as metabolic stability and membrane permeability—a frequent focus in AI-driven molecular optimization studies.

In agrochemical contexts, derivatives of pyrimidine scaffolds are investigated for their potential as plant growth regulators or pesticide intermediates. The methylsulfanyl group in CAS 949864-89-5 may contribute to bioactivity against plant pathogens, aligning with sustainable agriculture trends. Analytical techniques like LC-MS and NMR are critical for characterizing this compound, as purity and structural confirmation are paramount for research reproducibility.

Synthetic routes to 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-[(4-fluorophenyl)methyl]propanamide often involve multi-step organic transformations, including amide coupling and heterocyclic alkylation. Researchers frequently search for optimized synthetic protocols to improve yield and scalability, reflecting the demand for cost-effective production methods in both academic and industrial settings.

From a computational chemistry perspective, this compound's QSAR (Quantitative Structure-Activity Relationship) profiles are of interest for virtual screening pipelines. The 4-fluorophenyl segment, in particular, is a common pharmacophore in CNS-active compounds, sparking investigations into its blood-brain barrier permeability—a hot topic in neuropharmacology forums.

Environmental and green chemistry considerations are increasingly applied to compounds like 949864-89-5. Studies on its biodegradation pathways or eco-toxicity may emerge as regulatory frameworks evolve. This aligns with global searches for benign-by-design chemicals that balance efficacy with environmental safety.

In material science, the pyrimidine-thioether motif in this compound could inspire developments in organic semiconductors or coordination polymers, though such applications remain underexplored. Cross-disciplinary research may unlock unexpected utilities for this molecular scaffold.